N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-(3,4-dioxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl)acetamide
• InChI: InChI=1S/C21H19N5O5/c27-18(22-11-14-6-7-16-17(10-14)31-13-30-16)12-26-20(29)19(28)25-9-8-24(21(25)23-26)15-4-2-1-3-5-15/h1-7,10H,8-9,11-13H2,(H,22,27)
• InChI Key: SQDTZAXRBXDHBX-UHFFFAOYSA-N
• Canonical SMILES: C1CN2C(=O)C(=O)N(N=C2N1C3=CC=CC=C3)CC(=O)NCC4=CC5=C(C=C4)OCO5
• Molecular Formula: C21H19N5O5
• Molecular Weight: 421.4 g/mol

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide is a useful research compound. Its molecular formula is C21H19N5O5 and its molecular weight is 421.413. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

• Heterocyclic Compound Synthesis : A study by Mahmood and Ahmad (2020) synthesized a number of heterocyclic compounds, including substituted imidazole, triazin, and thiazolidine derivatives, using various chemical reactions and characterized them using physical melting points, color change, and spectroscopic methods such as IR and proton-NMR (Mahmood & Ahmad, 2020).

• Innovative Heterocycles Synthesis and Insecticidal Assessment : Another study by Fadda et al. (2017) utilized a precursor compound for the synthesis of various heterocycles, such as pyrrole, pyridine, coumarin, thiazole, and others. The synthesized compounds were identified by several methods, including IR, MS, 1H NMR, and evaluated as insecticidal agents (Fadda et al., 2017).

• Antimicrobial Activity of Novel Compounds : Sawant (2013) synthesized a series of new compounds and investigated their in vitro antimicrobial activity. The synthesized analogues showed favorable antimicrobial effects, highlighting the potential therapeutic applications of such heterocyclic compounds (Sawant, 2013).

• Cytotoxic Activity of Heterocyclic Compounds : Research by Arulmurugan & Kavitha (2013) focused on synthesizing novel heterocyclic compounds and evaluating their cytotoxicity against human cancer cell lines. The study identified compounds with potent cytotoxicity, contributing to the understanding of the potential therapeutic applications of these heterocyclic compounds (Arulmurugan & Kavitha, 2013).